Cas no 1806959-51-2 (3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde
• CAS No: 1806959-51-2
• MF: C₈H₃F₂N₃O₃
• MW: 227.124528169632
• CID: 4878797
• Update Time: 2025-10-29

3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F2N3O3/c9-7(10)6-4(2-11)1-5(3-14)8(12-6)13(15)16/h1,3,7H
• InChI Key： ZQNKWYKBRBGTEM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C=O)=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.9
• Topological Polar Surface Area: 99.6

Additional information on 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde

3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde (CAS No. 1806959-51-2)

The compound 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde (CAS No. 1806959-51-2) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields such as pharmacology, material science, and agrochemicals.

The molecular structure of 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The substituents include a cyano group (-CN) at position 3, a difluoromethyl group (-CHF₂) at position 2, a nitro group (-NO₂) at position 6, and an aldehyde group (-CHO) at position 5. This combination of functional groups makes the compound highly versatile and reactive, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of pyridine derivatives like this compound in drug discovery. The presence of electron-withdrawing groups such as the cyano and nitro groups can significantly influence the electronic properties of the molecule, making it a promising candidate for designing bioactive compounds. For instance, research has shown that such compounds can exhibit anti-inflammatory, antifungal, and anticancer activities due to their ability to interact with biological targets such as enzymes and receptors.

In addition to its biological applications, 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde has also been explored for its potential in materials science. The aldehyde group at position 5 can serve as a reactive site for cross-linking reactions, which is valuable in the synthesis of advanced materials such as polymers and composites. Furthermore, the difluoromethyl group introduces fluorine into the structure, which can enhance the thermal stability and chemical resistance of the material.

From a synthetic perspective, the preparation of 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde involves multi-step organic synthesis techniques. The process typically begins with the synthesis of the pyridine ring followed by successive substitutions to introduce the desired functional groups. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels in these reactions.

Moreover, computational chemistry has played a significant role in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with other molecules. These studies have been instrumental in guiding experimental work and optimizing synthetic routes.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-nitropyridine-5-carboxaldehyde (CAS No. 1806959-51-2) is a fascinating compound with a rich structural complexity and diverse functional groups. Its unique properties make it a valuable tool in various areas of research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it holds great promise for contributing to advancements in science and technology.